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Compound of Interest

Compound Name: Uprosertib

Cat. No.: B612135 Get Quote

Uprosertib Technical Support Center
This guide provides troubleshooting assistance and frequently asked questions for researchers

using Uprosertib, focusing on solubility issues encountered with Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Uprosertib stock solutions?

A1: The recommended solvent for preparing stock solutions of Uprosertib is high-purity,

anhydrous Dimethyl Sulfoxide (DMSO).[1][2][3] Uprosertib is highly soluble in DMSO, while it

is considered insoluble in water.[1][4]

Q2: What is the maximum solubility of Uprosertib in DMSO?

A2: The reported solubility of Uprosertib in DMSO varies between suppliers, but it is generally

high. Values range from 50 mg/mL to over 90 mg/mL.[1][4][5][6] It is crucial to consult the

manufacturer's product data sheet for the specific lot you are using. Note that moisture-

absorbing DMSO can significantly reduce the solubility of the compound.[1][6]

Q3: How should I store my Uprosertib stock solution in DMSO?

A3: For long-term storage, Uprosertib stock solutions should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -80°C for up to one year.[1][6] For shorter periods, storage at
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-20°C for up to six months is also acceptable.[6] The solid powder form should be stored at

-20°C.[7][8]

Q4: My Uprosertib precipitated out of the DMSO solution. What could be the cause?

A4: Precipitation from a DMSO stock solution can be caused by several factors:

Hygroscopic DMSO: DMSO readily absorbs moisture from the air. The presence of water

can significantly decrease the solubility of hydrophobic compounds like Uprosertib.[1][6]

Concentration Exceeds Solubility Limit: The intended concentration may be higher than the

solubility limit for your specific batch of Uprosertib or under your specific storage conditions.

Improper Dissolution: The compound may not have been fully dissolved initially.

Freeze-Thaw Cycles: Repeated changes in temperature can promote precipitation of less

stable solutions.[1][9]

Q5: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer or

cell culture medium. How can I prevent this?

A5: This is a common issue when diluting a DMSO-solubilized compound into an aqueous

environment. The dramatic change in solvent polarity causes the compound to crash out of

solution. To mitigate this, ensure the final concentration of DMSO in your aqueous medium is

as low as possible, typically well below 1%, while still being sufficient to maintain solubility.[10]

Rapidly mixing the solution upon addition of the Uprosertib stock can also help. For in vivo

studies, specific formulations using co-solvents like PEG300 and surfactants like Tween-80 are

often required.[1][5]

Quantitative Solubility Data
The solubility of Uprosertib can vary slightly between batches and suppliers. The following

table summarizes reported solubility data.
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Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO 93 mg/mL 216.65 mM
Use fresh, anhydrous

DMSO.[1][4]

85 mg/mL 198.01 mM
Moisture can reduce

solubility.[1]

65 mg/mL 151.43 mM
Sonication is

recommended.[2]

50 mg/mL 116.48 mM
Ultrasonic treatment

may be needed.[5][6]

Ethanol 93 mg/mL 216.65 mM [4]

85 mg/mL - [1]

76 mg/mL 177.05 mM
Sonication is

recommended.[2]

Water Insoluble - [1][4]

Molecular Weight of Uprosertib: 429.25 g/mol [4][5]

Experimental Protocols & Troubleshooting
Protocol: Preparation of a 50 mM Uprosertib Stock
Solution in DMSO
Materials:

Uprosertib powder

Anhydrous, high-purity DMSO (newly opened bottle recommended)

Sterile microcentrifuge tubes or vials

Vortex mixer

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.selleckchem.com/products/gsk2141795.html
https://www.selleckchem.com/datasheet/gsk2141795-S749201-DataSheet.html
https://www.selleckchem.com/products/gsk2141795.html
https://www.targetmol.com/compound/uprosertib
https://file.medchemexpress.com/batch_PDF/HY-15965/Uprosertib-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/GSK2141795.html
https://www.selleckchem.com/datasheet/gsk2141795-S749201-DataSheet.html
https://www.selleckchem.com/products/gsk2141795.html
https://www.targetmol.com/compound/uprosertib
https://www.selleckchem.com/products/gsk2141795.html
https://www.selleckchem.com/datasheet/gsk2141795-S749201-DataSheet.html
https://www.benchchem.com/product/b612135?utm_src=pdf-body
https://www.selleckchem.com/datasheet/gsk2141795-S749201-DataSheet.html
https://file.medchemexpress.com/batch_PDF/HY-15965/Uprosertib-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b612135?utm_src=pdf-body
https://www.benchchem.com/product/b612135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sonicator (water bath)

Methodology:

Pre-warm Uprosertib: Allow the vial of Uprosertib powder to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture.

Weigh Compound: Accurately weigh the desired amount of Uprosertib powder in a sterile

tube. For example, to prepare 1 mL of a 50 mM stock, weigh out 21.46 mg of Uprosertib.

Add DMSO: Carefully add the calculated volume of anhydrous DMSO to the powder. For the

example above, add 1 mL of DMSO.

Initial Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes to facilitate initial

dissolution.

Sonication (If Necessary): If particles are still visible, place the vial in a water bath sonicator.

Sonicate in short bursts of 5-10 minutes. Check for dissolution visually between bursts. Avoid

overheating the solution. Gentle warming to 37°C can also aid dissolution but should be

done with caution.

Confirm Clarity: Once the solution is completely clear with no visible particulates, the stock

solution is ready.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile tubes. Store

immediately at -80°C.

Visual Guides
Uprosertib Mechanism of Action: PI3K/Akt Signaling
Pathway
Uprosertib is a potent and selective pan-Akt inhibitor that targets Akt1, Akt2, and Akt3 kinases.

[5][11] By inhibiting Akt, Uprosertib blocks downstream signaling, which can lead to the

inhibition of cell proliferation and induction of apoptosis in cancer cells where this pathway is

overactive.[3][12]
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Caption: PI3K/Akt signaling pathway with Uprosertib inhibition point.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b612135?utm_src=pdf-body-img
https://www.benchchem.com/product/b612135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Workflow: Uprosertib Solubility Issues
This workflow provides a step-by-step guide to resolving common solubility problems with

Uprosertib in DMSO.
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Caption: A logical workflow for troubleshooting Uprosertib solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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